Cas no 2361639-93-0 (N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide)

• Product Name: N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide
• CAS No: 2361639-93-0
• MF: C₁₃H₁₉N₃O
• MW: 233.309462785721
• CID: 5412999
• PubChem ID: 139019508
• Update Time: 2025-06-11

N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-{1-[1-(cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl}prop-2-enamide
• Z2981766399
• N-[1-[1-(Cyclobutylmethyl)pyrazol-4-yl]ethyl]prop-2-enamide
• EN300-7531613
• 2361639-93-0
• N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide

• Inchi： 1S/C13H19N3O/c1-3-13(17)15-10(2)12-7-14-16(9-12)8-11-5-4-6-11/h3,7,9-11H,1,4-6,8H2,2H3,(H,15,17)
• InChI Key： CVAIRXCBHJEOLD-UHFFFAOYSA-N
• SMILES： C(NC(C1=CN(CC2CCC2)N=C1)C)(=O)C=C

Computed Properties

• Exact Mass: 233.152812238g/mol
• Monoisotopic Mass: 233.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• Density: 1.16±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 440.4±37.0 °C(Predicted)
• pka: 14.01±0.46(Predicted)

Additional information on N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide

Comprehensive Overview of N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide (CAS No. 2361639-93-0)

N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide, identified by its CAS number 2361639-93-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a cyclobutylmethyl group, a pyrazole ring, and an acrylamide moiety, making it a versatile candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

The growing demand for novel small-molecule therapeutics has propelled interest in compounds like N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide. Its structural complexity offers multiple sites for chemical modification, enabling optimization for improved bioavailability and target specificity—a key focus area in modern medicinal chemistry. Recent studies suggest potential applications in inflammation and oncology research, though further validation is required. The compound's CAS 2361639-93-0 serves as a critical identifier for researchers sourcing high-purity materials for preclinical studies.

From a synthetic chemistry perspective, the preparation of N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide involves multi-step organic transformations, including nucleophilic substitutions and amide couplings. The presence of both the pyrazol-4-yl and propenamide groups necessitates careful reaction control to prevent polymerization—a technical challenge frequently discussed in organic chemistry forums. Analytical characterization typically employs LC-MS, NMR spectroscopy, and HPLC purity testing, reflecting industry standards for compound verification.

The compound's physicochemical properties, including solubility in DMSO (≥50 mg/mL) and molecular weight (247.3 g/mol), make it suitable for in vitro screening assays. Stability studies under various pH conditions are ongoing, as these data are crucial for formulation development—a hot topic in pharmaceutical technology circles. Researchers frequently search for "CAS 2361639-93-0 solubility" and "N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide stability" to optimize experimental protocols.

Emerging discussions in scientific communities explore the compound's potential as a building block for PROTACs (Proteolysis Targeting Chimeras), an innovative therapeutic modality. The acrylamide group may serve as a linker for E3 ligase binders, while the pyrazole core could interact with target proteins—an application scenario generating numerous patent filings. This aligns with the industry's shift toward protein degradation strategies, frequently queried in drug discovery databases.

Quality control specifications for CAS 2361639-93-0 typically require ≥95% HPLC purity, with strict limits on residual solvents. Suppliers often provide detailed COAs (Certificates of Analysis) including chiral purity data, as the stereocenter at the ethyl position may influence biological activity. These parameters are critical for reproducibility in biological studies—a major concern highlighted in recent publications about the replication crisis in life sciences.

Environmental and safety assessments indicate that N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide requires standard laboratory handling precautions. While not classified as hazardous under GHS criteria, proper PPE including nitrile gloves and safety goggles is recommended—a reminder often sought by laboratory technicians searching for "2361639-93-0 safety data". Disposal should follow institutional guidelines for organic compounds.

The commercial availability of CAS 2361639-93-0 through specialty chemical suppliers has increased significantly, with prices varying based on scale (research milligram quantities to kilogram-scale batches). Current market trends show growing procurement for fragment-based drug discovery programs, particularly in academic screening libraries. This reflects broader industry movements toward open innovation models in early-stage research.

Future research directions may explore the compound's potential in covalent inhibitor design, leveraging the reactivity of the propenamide group with cysteine residues—a strategy gaining traction in drug development against challenging targets. Computational chemistry approaches, including molecular docking studies with the pyrazol-4-yl motif, could further elucidate structure-activity relationships, addressing common queries about "2361639-93-0 binding affinity prediction".

In summary, N-[1-[1-(Cyclobutylmethyl)-1H-pyrazol-4-yl]ethyl]-2-propenamide represents an intriguing chemical entity with multifaceted research applications. Its CAS 2361639-93-0 designation ensures precise identification across scientific literature and material databases. As investigation continues, this compound may contribute to advancements in multiple therapeutic areas, embodying the convergence of synthetic chemistry and biological innovation that defines contemporary pharmaceutical research.